Cas no 33458-99-0 (2-Chloro-4-methoxy-5-nitro-benzoic Acid)

• Product Name: 2-Chloro-4-methoxy-5-nitro-benzoic Acid
• CAS No: 33458-99-0
• MF: C₈H₆ClNO₅
• MW: 231.589941501617
• CID: 2140738
• Update Time: 2025-05-20

2-Chloro-4-methoxy-5-nitro-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methoxy-5-nitrobenzoic acid
• 2-chloro-4-methoxy-5-nitro-benzoic acid
• WDHCRWZNSBIWKL-UHFFFAOYSA-N
• Benzoic acid, 2-chloro-4-methoxy-5-nitro-
• 2-Chloro-4-methoxy-5-nitro-benzoic Acid

• Inchi： 1S/C8H6ClNO5/c1-15-7-3-5(9)4(8(11)12)2-6(7)10(13)14/h2-3H,1H3,(H,11,12)
• InChI Key： WDHCRWZNSBIWKL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 92.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-Chloro-4-methoxy-5-nitro-benzoic Acid

Introduction to 2-Chloro-4-methoxy-5-nitro-benzoic Acid (CAS No. 33458-99-0)

2-Chloro-4-methoxy-5-nitro-benzoic Acid, identified by its Chemical Abstracts Service (CAS) number 33458-99-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This benzoic acid derivative features a unique structural configuration that includes a chloro substituent at the second position, a methoxy group at the fourth position, and a nitro group at the fifth position. Such a molecular architecture makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules.

The compound’s reactivity stems from the presence of electron-withdrawing groups like the nitro and chloro substituents, which can influence its interaction with various functional groups in synthetic pathways. The methoxy group, on the other hand, introduces a degree of electron-donating character, further modulating the compound’s chemical behavior. These features make 2-Chloro-4-methoxy-5-nitro-benzoic Acid a valuable building block for constructing more complex molecules.

In recent years, there has been growing interest in this compound due to its potential applications in medicinal chemistry. Researchers have been exploring its utility as a precursor in the synthesis of novel pharmaceutical agents. The nitro group, for instance, can be reduced to an amine, providing a pathway to introduce amine functionalities into larger molecular frameworks. Similarly, the chloro group can undergo nucleophilic substitution reactions, allowing for further derivatization.

One of the most compelling aspects of 2-Chloro-4-methoxy-5-nitro-benzoic Acid is its role in the development of targeted therapeutics. Studies have demonstrated its relevance in the synthesis of compounds with anti-inflammatory and antimicrobial properties. The structural motifs present in this molecule are often mimicked in natural products and drug candidates due to their demonstrated biological activity. For instance, derivatives of benzoic acid have shown promise in inhibiting enzymes involved in inflammatory pathways.

The pharmaceutical industry has been particularly keen on exploring benzoic acid derivatives for their potential as drug candidates. The combination of chloro, methoxy, and nitro groups provides a scaffold that can be modified to enhance binding affinity and selectivity towards specific biological targets. This has led to several research initiatives aimed at identifying new therapeutic applications for compounds like 2-Chloro-4-methoxy-5-nitro-benzoic Acid.

Moreover, advances in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have been instrumental in understanding how modifications to the core benzoic acid structure can influence its pharmacological properties. These computational approaches have complemented experimental efforts, allowing for more efficient drug discovery pipelines.

In academic research, 2-Chloro-4-methoxy-5-nitro-benzoic Acid has been utilized as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its unique reactivity profile makes it an excellent candidate for investigating transition metal-catalyzed reactions, which are increasingly important in modern organic synthesis. Such studies not only contribute to fundamental chemical knowledge but also provide practical tools for synthesizing complex molecules more efficiently.

The synthesis of 2-Chloro-4-methoxy-5-nitro-benzoic Acid itself is an interesting challenge that has been addressed by various research groups. Different synthetic routes have been explored, each with its own advantages and limitations. Some methods rely on multi-step sequences involving classical organic transformations, while others utilize more modern techniques such as palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound’s versatility and importance in synthetic chemistry.

Recent publications have also highlighted the role of 2-Chloro-4-methoxy-5-nitro-benzoic Acid in material science applications beyond pharmaceuticals. Its ability to participate in π-stacking interactions has made it useful as an additive in certain polymers and coatings. Additionally, its photochemical properties have been studied for potential applications in organic electronics and photovoltaics.

The future prospects for 2-Chloro-4-methoxy-5-nitro-benzoic Acid are promising, with ongoing research expected to uncover new applications and synthetic possibilities. As computational methods continue to improve and high-throughput screening becomes more prevalent, compounds like this one are likely to play an even greater role in drug discovery and materials science.